3-(1,3-benzodioxol-5-yl)-5-[(4-chloro-2-methylphenoxy)methyl]-1,2,4-oxadiazole

• IUPAC Name: 3-(1,3-benzodioxol-5-yl)-5-[(4-chloro-2-methylphenoxy)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C17H13ClN2O4/c1-10-6-12(18)3-5-13(10)21-8-16-19-17(20-24-16)11-2-4-14-15(7-11)23-9-22-14/h2-7H,8-9H2,1H3
• InChI Key: OTFSEYPIDBKCET-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC2=NC(=NO2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C17H13ClN2O4
• Molecular Weight: 344.7 g/mol

Description

3-(1,3-benzodioxol-5-yl)-5-[(4-chloro-2-methylphenoxy)methyl]-1,2,4-oxadiazole, also known as BDDO, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. BDDO has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for use in laboratory experiments and scientific research.

Mechanism of Action

3-(1,3-benzodioxol-5-yl)-5-[(4-chloro-2-methylphenoxy)methyl]-1,2,4-oxadiazole works by inhibiting the activity of reactive oxygen species (ROS) in cells. ROS are highly reactive molecules that can cause damage to cells and tissues, leading to a wide range of diseases and disorders. By inhibiting the activity of ROS, this compound can help to prevent cellular damage and protect against disease.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects, including antioxidant and anti-inflammatory properties, as well as the ability to regulate gene expression and cellular signaling pathways. This compound has also been found to have neuroprotective effects, making it a promising candidate for the development of new treatments for neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(1,3-benzodioxol-5-yl)-5-[(4-chloro-2-methylphenoxy)methyl]-1,2,4-oxadiazole in laboratory experiments is its potent antioxidant and anti-inflammatory properties, which can help to prevent cellular damage and protect against disease. However, one limitation of using this compound in laboratory experiments is its relatively high cost compared to other compounds.

Future Directions

There are several future directions for research on 3-(1,3-benzodioxol-5-yl)-5-[(4-chloro-2-methylphenoxy)methyl]-1,2,4-oxadiazole, including the development of new drugs for the treatment of various diseases, the investigation of its potential applications in neuroprotection, and the study of its effects on cellular signaling pathways and gene expression. Further research is needed to fully understand the potential applications of this compound in various fields and to develop new treatments for diseases and disorders.

Synthesis Methods

3-(1,3-benzodioxol-5-yl)-5-[(4-chloro-2-methylphenoxy)methyl]-1,2,4-oxadiazole can be synthesized through a multistep process involving the reaction of 2,3-dihydroxybenzoic acid with a series of reagents, including thionyl chloride, sodium azide, and 4-chloro-2-methylphenol. The resulting product is then reacted with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone to produce this compound.

Scientific Research Applications

3-(1,3-benzodioxol-5-yl)-5-[(4-chloro-2-methylphenoxy)methyl]-1,2,4-oxadiazole has been the subject of numerous scientific studies due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound has been found to have potent antioxidant and anti-inflammatory properties, making it a promising candidate for the development of new drugs for the treatment of various diseases.